1-(2-chlorobenzoyl)-4-mesitylpiperazine

• IUPAC Name: (2-chlorophenyl)-[4-(2,4,6-trimethylphenyl)piperazin-1-yl]methanone
• InChI: InChI=1S/C20H23ClN2O/c1-14-12-15(2)19(16(3)13-14)22-8-10-23(11-9-22)20(24)17-6-4-5-7-18(17)21/h4-7,12-13H,8-11H2,1-3H3
• InChI Key: IJWSYISYLLEZKW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C(=C1)C)N2CCN(CC2)C(=O)C3=CC=CC=C3Cl)C
• Molecular Formula: C20H23ClN2O
• Molecular Weight: 342.9 g/mol

Description

1-(2-Chlorobenzoyl)-4-mesitylpiperazine is a piperazine derivative featuring a 2-chlorobenzoyl group at the 1-position and a mesityl (2,4,6-trimethylphenyl) group at the 4-position of the piperazine ring.

• Molecular Structure: The 2-chlorobenzoyl group introduces electron-withdrawing properties, while the mesityl group contributes steric bulk and hydrophobicity .
• Synthesis: Likely synthesized via N-acylation of piperazine using 2-chlorobenzoyl chloride, followed by N-alkylation with mesityl bromide or a mesitylating agent, analogous to methods in and .

Comparison with Similar Compounds

Comparative Analysis with Similar Compounds

Structural and Physicochemical Comparisons

The table below compares 1-(2-chlorobenzoyl)-4-mesitylpiperazine with structurally related piperazine derivatives:

Compound Name	Substituents (Position 1 / Position 4)	Molecular Weight (g/mol)	Predicted logP*	Key Features
1-(2-Chlorobenzoyl)-4-mesitylpiperazine	2-Chlorobenzoyl / Mesityl	~387.9†	~4.2‡	High hydrophobicity, steric bulk
1-(4-Fluorobenzyl)piperazine (4-FPP)	4-Fluorobenzyl / H	194.2	2.1	Moderate lipophilicity, small substituent
1-(3-Chlorophenyl)piperazine (3-CPP)	3-Chlorophenyl / H	186.7	2.8	Electron-withdrawing chloro group
1-(4-Methoxyphenyl)piperazine (4-MeOPP)	4-Methoxyphenyl / H	192.2	1.9	Electron-donating methoxy group
1-(2-Chlorobenzoyl)-4-(mesitylsulfonyl)piperazine	2-Chlorobenzoyl / Mesitylsulfonyl	406.9	~3.8	Polar sulfonyl group reduces logP

*Predicted using Crippen/McGowan methods ; †Calculated from molecular formula (C₂₀H₂₂ClN₂O); ‡Estimated based on substituent contributions.

Key Observations:

• Lipophilicity : The mesityl group in the target compound increases logP compared to smaller substituents like 4-FPP or 3-CPP, suggesting enhanced membrane permeability .
• Steric Effects : The mesityl group’s bulk may hinder binding to flat receptor sites, unlike planar groups in 4-MeOPP or 3-CPP .
• Electronic Effects : The 2-chlorobenzoyl group’s electron-withdrawing nature contrasts with 4-MeOPP’s electron-donating methoxy group, impacting electronic interactions in biological systems .

Pharmacological Activity:

• Target Compound: The 2-chlorobenzoyl moiety is structurally similar to CAI, a calcium influx inhibitor with anticancer activity .
• Analogues: 3-CPP: Known for serotonin receptor modulation, highlighting the role of chloro substituents in neuroactivity . 1-(4-Fluorobenzyl)piperazine: Used in tyrosine kinase inhibitors, demonstrating fluorinated groups' utility in targeted therapies .